Cas no 2034299-18-6 (3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide)

• Product Name: 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide
• CAS No: 2034299-18-6
• MF: C₁₆H₁₇FN₄O₃
• MW: 332.329586744308
• CID: 6072959
• PubChem ID: 119100474
• Update Time: 2025-06-13

3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• F6478-3762
• 3-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide
• 2034299-18-6
• 3-{3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}pyridin-1-ium-1-olate
• AKOS026690808
• [3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-(1-oxidopyridin-1-ium-3-yl)methanone
• 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide

• Inchi： 1S/C16H17FN4O3/c1-2-13-14(17)15(19-10-18-13)24-12-5-7-20(9-12)16(22)11-4-3-6-21(23)8-11/h3-4,6,8,10,12H,2,5,7,9H2,1H3
• InChI Key： GXKYBQJZCBLGNO-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(C2=CC=C[N+](=C2)[O-])=O)CC1

Computed Properties

• Exact Mass: 332.12846858g/mol
• Monoisotopic Mass: 332.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide

Comprehensive Overview of 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide (CAS No. 2034299-18-6)

The compound 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide (CAS No. 2034299-18-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with an ethyl and fluoro group, combined with a pyrrolidine linker and a pyridine 1-oxide moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for fluorinated pyrimidine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. The presence of the 5-fluoropyrimidin-4-yl segment in this compound suggests potential utility in oncology or antiviral research, areas that dominate global health discussions. Additionally, the pyrrolidine-1-carbonyl group introduces conformational rigidity, often exploited in fragment-based drug discovery—a hot topic in AI-driven molecular modeling and high-throughput screening.

From a synthetic chemistry perspective, the CAS No. 2034299-18-6 compound exemplifies innovative strategies for C-O bond formation and heterocyclic functionalization. These techniques are frequently searched in academic databases and patent literature, reflecting the compound's relevance to cutting-edge organic synthesis. Its pyridine N-oxide functionality further expands its reactivity profile, enabling diverse transformations such as cross-coupling reactions or ligand design for catalysis—an area gaining traction in green chemistry initiatives.

The compound's physicochemical properties, including logP, solubility, and hydrogen bonding capacity, are of particular interest to computational chemists leveraging machine learning for property prediction. Such data-driven approaches align with industry demands for faster, cost-effective R&D pipelines. Furthermore, its structural motifs overlap with those found in FDA-approved drugs, sparking discussions about drug repurposing and intellectual property strategies—a frequent query among pharmaceutical professionals.

Analytical characterization of 3-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography, which are cornerstone topics in analytical chemistry forums. The compound's stability under various pH conditions and thermal gradients is also a key consideration for formulation scientists, addressing common challenges in preclinical development workflows.

In agrochemical contexts, the 6-ethyl-5-fluoropyrimidin-4-yl subunit may contribute to herbicidal or fungicidal activity, resonating with sustainable agriculture trends. Patent landscaping reveals growing interest in similar structures for crop protection agents, making this compound a potential candidate for further investigation in pest management solutions.

As regulatory landscapes evolve, the compound's safety profile and toxicological data will be crucial for compliance with REACH or ICH guidelines—a recurring concern in chemical manufacturing. Its synthesis scalability and process optimization are additional focal points, especially for contract research organizations (CROs) aiming to streamline production.

In conclusion, 2034299-18-6 represents a multifaceted research tool bridging medicinal chemistry, materials science, and computational modeling. Its structural complexity and functional group diversity position it at the intersection of multiple high-impact fields, ensuring continued relevance in scientific literature and industrial applications.